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Compound of Interest

Compound Name: Gal-G2-CNP

Cat. No.: B12400442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gal-G2-CNP (2-chloro-4-nitrophenyl-β-D-galactopyranosyl-maltoside) is a chromogenic

substrate primarily used for the determination of α-amylase activity. Its high water solubility and

stability make it a reliable reagent in various diagnostic and research applications. This

document provides detailed protocols for the preparation and storage of Gal-G2-CNP solutions

and its application in α-amylase activity assays.

Physicochemical Properties and Storage
Gal-G2-CNP is typically a slightly yellowish amorphous powder. Proper storage is crucial to

maintain its integrity and performance.
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Property Specification Citations

Appearance
Slightly yellowish amorphous

powder
[1][2][3][4][5]

Molecular Formula C₂₄H₃₄ClNO₁₈

Molecular Weight 659.98 g/mol

Solubility Clear solution in water

Purity (HPLC) > 90%

Storage (Solid) -20°C, protected from light

Stability (Solid)
Stable for at least one year at

-20°C

Shipping Condition
Room temperature (stable for

a few days)

Solution Preparation and Storage
The preparation of Gal-G2-CNP solutions for experimental use requires careful attention to

ensure accuracy and reproducibility.

Stock Solution Preparation
For optimal results, it is recommended to prepare fresh solutions. However, if a stock solution is

required, the following protocol can be used.
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Parameter Recommendation Citations

Solvent Deionized or distilled water

Concentration

Prepare as needed based on

the specific experimental

requirements.

Storage

If not used immediately, store

at 2-8°C. Long-term storage of

solutions is not recommended.

Stability
Use freshly prepared solutions

for best results.

Ready-to-Use Reagent Solution for Amylase Assay
Several commercially available kits provide a ready-to-use reagent solution. The typical

composition of such a solution is detailed below.

Component Concentration pH Citations

Buffer 50 mmol/L 6.0

Gal-G2-CNP 2.6 mmol/L 6.0

KSCN 140 mmol/L 6.0

Stabilizers As required 6.0

Storage
2-8°C, protected from

light

Stability

Stable until the expiry

date indicated on the

label when stored at

2-8°C.

Experimental Protocol: α-Amylase Activity Assay
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This protocol outlines the use of Gal-G2-CNP for the kinetic determination of α-amylase activity

in serum or plasma.

Principle
α-Amylase catalyzes the hydrolysis of Gal-G2-CNP to release 2-chloro-4-nitrophenol (CNP),

which can be measured spectrophotometrically at 405 nm. The rate of increase in absorbance

is directly proportional to the α-amylase activity in the sample.

Reagents and Materials
Gal-G2-CNP solution (as prepared above or from a commercial kit)

Serum, heparinized plasma, or EDTA plasma samples (Note: Oxalate and citrate should not

be used as they inhibit amylase activity)

Spectrophotometer capable of reading at 405 nm with temperature control at 37°C

Cuvettes

Pipettes

Normal saline for dilutions

Assay Procedure
Reagent Preparation: Prepare the Gal-G2-CNP working solution as required. If using a two-

reagent system, mix the reagents according to the manufacturer's instructions. The working

reagent is typically stable for a couple of weeks when stored at 2-8°C.

Sample Collection and Handling: Use non-hemolyzed serum or plasma. Amylase in serum is

stable for up to 30 days when stored at 2-8°C.

Assay Parameters:

Wavelength: 405 nm

Temperature: 37°C
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Reaction Type: Kinetic

Assay Protocol:

1. Pipette 1000 µL of the Gal-G2-CNP working reagent into a cuvette and pre-incubate at

37°C for at least 2 minutes.

2. Add 20 µL of the sample (serum or plasma) to the cuvette.

3. Mix thoroughly and start the measurement immediately.

4. Record the change in absorbance per minute (ΔA/min) after an initial delay of 30-60

seconds for a period of 2-3 minutes.

Calculation: The α-amylase activity is calculated using the following formula: Amylase Activity

(U/L) = ΔA/min x Factor The factor is specific to the assay conditions (e.g., 3806 as provided

in some kit inserts).

Linearity: The assay is typically linear up to 2000 IU/L. Samples with higher activity should be

diluted with normal saline and the result multiplied by the dilution factor.

Visualizing the Workflow
α-Amylase Activity Assay Workflow
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Caption: Workflow for α-Amylase Activity Measurement.

Enzymatic Reaction of Gal-G2-CNP
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Caption: Enzymatic Hydrolysis of Gal-G2-CNP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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